Cas no 1806032-53-0 (3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile
• CAS No: 1806032-53-0
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4872452
• Update Time: 2025-06-10

3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile

• Inchi： 1S/C9H7ClF2N2/c1-5-4-14-8(9(11)12)7(10)6(5)2-3-13/h4,9H,2H2,1H3
• InChI Key： PPUXKJMUJNGKHR-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile

Introduction to 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile (CAS No. 1806032-53-0)

3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile, with the CAS number 1806032-53-0, is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro substituent, a difluoromethyl group, and a methyl group, all attached to a pyridine ring with an acetonitrile moiety. These structural elements contribute to its potential applications in various areas, such as the development of novel agrochemicals and pharmaceuticals.

The chemical structure of 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile can be represented as C₁₁H₉ClF₂N₂. The presence of the chloro and difluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The acetonitrile group, on the other hand, provides a versatile functional handle for further chemical modifications, making this compound an attractive starting material for synthetic chemists.

In recent years, there has been a growing interest in the development of new agrochemicals that are both effective and environmentally friendly. 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile has shown promise in this area due to its potential to serve as a key intermediate in the synthesis of herbicides and insecticides. Studies have demonstrated that compounds derived from this structure exhibit high selectivity and low toxicity, making them suitable for use in sustainable agricultural practices.

Beyond its applications in agrochemicals, 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile has also been explored for its potential in pharmaceutical research. The pyridine ring is a common motif in many biologically active molecules, and the presence of the chloro, difluoromethyl, and methyl groups can modulate the compound's pharmacological properties. Recent studies have investigated the use of this compound as a lead structure for the development of new drugs targeting various diseases, including cancer and neurological disorders.

In the context of cancer research, 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile has been evaluated for its ability to inhibit key enzymes involved in tumor growth and metastasis. Preliminary results have shown that derivatives of this compound exhibit potent anti-proliferative effects against several cancer cell lines. Additionally, the compound's ability to cross the blood-brain barrier makes it a promising candidate for the treatment of brain tumors.

In neurological disorders, such as Alzheimer's disease and Parkinson's disease, there is a critical need for new therapeutic agents that can effectively address the underlying pathologies. Research has indicated that compounds derived from 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile may have neuroprotective properties by modulating specific signaling pathways involved in neurodegeneration. These findings suggest that this compound could serve as a valuable scaffold for the development of novel neuroprotective drugs.

The synthetic accessibility of 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile is another factor contributing to its appeal in both academic and industrial settings. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. These methods typically involve multistep reactions that incorporate well-established chemical transformations, such as nucleophilic substitution, electrophilic aromatic substitution, and cyanation reactions.

In addition to its synthetic versatility, the physical properties of 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile, such as its melting point, boiling point, and solubility characteristics, are well-documented. These properties are crucial for optimizing its use in various applications and ensuring its stability during storage and handling. For instance, its solubility in common organic solvents makes it easy to incorporate into reaction mixtures during synthetic processes.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile exhibits low toxicity to non-target organisms and minimal environmental persistence when used appropriately. This makes it a more sustainable choice compared to some traditional agrochemicals and pharmaceuticals.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile (CAS No. 1806032-53-0) is a multifaceted compound with significant potential across multiple fields. Its unique structural features make it an attractive starting material for synthetic chemists, while its biological activity opens up possibilities for applications in agrochemicals and pharmaceuticals. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in modern chemistry.